molecular formula NaF<br>FNa B1217037 Sodium fluoride CAS No. 7681-49-4

Sodium fluoride

Cat. No. B1217037
CAS RN: 7681-49-4
M. Wt: 41.988172 g/mol
InChI Key: PUZPDOWCWNUUKD-UHFFFAOYSA-M
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Description

Synthesis Analysis

Sodium fluoride has been identified as an efficient catalyst for the synthesis of 2,4-disubstituted-1,3-thiazoles and selenazoles utilizing phenacyl bromides and thiourea/selenourea in aqueous methanol at ambient temperature, resulting in analytically pure products within minutes in excellent yields (Banothu, Vaarla, Bavantula, & Crooks, 2014). Another study highlights its use in a one-pot three-component synthesis of novel 2-iminoquinazolines and spiro[indoline-quinazoline/pyrimidine]ones, showcasing its role as an inexpensive, mild, and efficient catalyst (Kefayati, Khandan, & Tavancheh, 2015).

Molecular Structure Analysis

The molecular structure of sodium fluoride allows for its application in the synthesis of various compounds. Its efficiency as a catalyst can be attributed to its ability to facilitate chemical reactions without undergoing permanent chemical changes itself.

Chemical Reactions and Properties

Sodium fluoride's role in chemical reactions is significant, particularly in inhibiting protein synthesis in cellular models, demonstrating its impact on biological systems at the molecular level (Vesco & Colombo, 1970). It also influences the steroidogenic pathway, affecting testosterone biosynthesis in Leydig cells, showcasing its biological impact beyond its chemical properties (Yilmaz, Korkut, & Erkan, 2018).

Scientific Research Applications

Caries Prophylaxis and Dental Health

Sodium fluoride (NaF) is widely used in caries prophylaxis and dental health due to its efficacy in preventing dental caries. It is often employed in various forms such as fluoridated drinking water, fluoride tablets, and fluoridated salt or milk. Studies have shown that sodium fluoride impacts metabolic levels in both hard and soft tissues, influencing processes like respiration, carbohydrate, protein, enzymatic, and vascular metabolism (Dąbrowska, Letko, & Balunowska, 2006).

Apoptosis in Stem Cells

Sodium fluoride has been studied for its effects on mouse embryonic stem cells (mESCs), where it induces apoptosis through hydroxyl radical-dependent and caspase- and JNK-mediated pathways. This effect occurs in a concentration-dependent manner, with NaF treatment greater than 1mM reducing viability and DNA synthesis in mESCs, inducing cell cycle arrest in the G(2)/M phase (Nguyen Ngoc et al., 2012).

Bone Health and Osteoporosis

NaF is used in the treatment of postmenopausal osteoporosis. Clinical trials have assessed its anti-fracture efficacy, showing that it stimulates bone formation and may be effective in preventing osteoporotic fractures. However, its therapeutic efficacy in terms of preventing vertebral fracture rates is still a subject of debate (Kleerekoper et al., 1991).

Effects on Reproductive System

Sodium fluoride has shown detrimental effects on the reproductive system. Studies have highlighted its impact on the number and diameters of ovarian follicles in rats, suggesting that NaF can damage the structures of the ovary and adversely affect the female reproductive system (Al-sabawy, 2021).

Influence on Bone Cells

NaF is known as a potent stimulator of bone formation. It directly influences bone cells, increasing their proliferation and alkaline phosphatase activity. This effect has been observed in both in vitro studies and in the enhancement of bone formation in embryonic calvaria (Farley, Wergedal, & Baylink, 1983).

Cytotoxicity in Human Cells

Sodium fluoride exhibits cytotoxic effects on human oral mucosal fibroblasts. At higher concentrations (4 mmol/L or more), NaF can inhibit protein synthesis, mitochondrial function, and deplete cellular ATP levels. These findings highlight the potential toxic effects of fluoride, especially given its widespread use in dental products (Jeng et al., 1998).

Biphasic Functions in Periodontal Tissues

NaF has been found to have biphasic functions in both soft and hard periodontal tissues. Its application in clinical dentistry varies at different concentrations, affecting tissues like epithelial cells, osteoblasts, osteoclasts, and periodontal cells. Understanding these different effects of NaF can help optimize its use in clinical applications (Wang et al., 2022).

Fluoride Therapy for Malignant Bone Disease

Sodium fluoride has been used experimentally in the treatment of conditions like leukemia and malignant bone disease. While it shows a cytotoxic effect on cells, its systemic toxicity has not been clearly established, making its efficacy in these applications a subject of ongoing research (Scott, 1968).

Safety And Hazards

Sodium fluoride is toxic if swallowed . It causes skin irritation and serious eye irritation . It is harmful to aquatic life . Prolonged or repeated exposure may cause liver damage, lung damage, and bone damage .

Future Directions

Recent advancements in fluoride research have suggested that fluoride is a human developmental neurotoxicant that reduces measures of intelligence in children . This has led to a reevaluation of the safety and efficacy of fluoride, especially in dental care . Future research will likely focus on further understanding the potential risks and benefits of fluoride use .

properties

IUPAC Name

sodium;fluoride
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InChI

InChI=1S/FH.Na/h1H;/q;+1/p-1
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InChI Key

PUZPDOWCWNUUKD-UHFFFAOYSA-M
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Canonical SMILES

[F-].[Na+]
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Molecular Formula

NaF, FNa
Record name SODIUM FLUORIDE
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Related CAS

1333-83-1 (hydrochloride(HF2))
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DSSTOX Substance ID

DTXSID2020630
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Molecular Weight

41.9881724 g/mol
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Physical Description

Sodium fluoride is a colorless crystalline solid or white powder, or the solid dissolved in a liquid. It is soluble in water. It is noncombustible. It is corrosive to aluminum. It is used as an insecticide. It is also used to fluorinate water supplies, as a wood preservative, in cleaning compounds, manufacture of glass, and for many other uses., Dry Powder; Other Solid; Pellets or Large Crystals, Odorless, white powder or colorless crystals. [Note: Pesticide grade is often dyed blue.]; [HSDB], WHITE CRYSTALS OR POWDER., Odorless, white powder or colorless crystals. [Note: Pesticide grade is often dyed blue.]
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Boiling Point

3083 °F at 760 mmHg (NTP, 1992), 1704 °C, 1700 °C, 3099 °F
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Solubility

10 to 50 mg/mL at 73 °F (NTP, 1992), 4g/100mL, Insoluble in alcohol, Solubility in water 4.0 g/100 ml water at 15 °C. Solubility in water 4.3 g/100 ml water at 25 °C. Solubility in water 5.0 g/100 ml water at 100 °C, Solubility in water, g/100ml at 20 °C: 4.0, 4%
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Density

2.79 at 68 °F (USCG, 1999) - Denser than water; will sink, 2.78, 2.8 g/cm³
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Vapor Pressure

1 mmHg at 1971 °F ; 5 mmHg at 2167 °F (NTP, 1992), VP: 1 mm Hg at 1077 °C, 0 mmHg (approx)
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Mechanism of Action

The prevention of dental caries by topical fluoride is achieved by various mechanisms. Sodium fluoride kills bacteria that cause caries, such a Streptococcus mutans and lactobacilli by interfering with their metabolic activities that result in the formation of lactic acid. Fluoride ions cause the inhibition of glycolytic and other enzymes involved in bacterial metabolism. It changes the permeability of cell membranes, lowering the pH in the cytoplasm of the cell, leading to a decrease in acidity, which is normally implicated in tooth decay. When administered at low topical doses, fluoride in both saliva and plaque and saliva prevent the demineralization of healthy tooth enamel while remineralizing teeth that have previously been demineralized. Sodium fluoride is absorbed by the surface of hydroxyapatite crystals on the teeth, which are necessary for mineralization. This renders the teeth more resistant to demineralization by changing the apatite crystal solubility. Sodium fluoride inhibits the demineralization of teeth in a pH-related manner. When used in high doses, in formulations such as the fluoride varnishes or gels, sodium fluoride forms a layer on the surface of tooth enamel. When the pH of the mouth is reduced due to acid production by bacteria such as S.mutans, fluoride is released, interfering with bacterial metabolism, and then acts to remineralize the teeth., Fluoride ion becomes incorporated into and stabilizes the apatite crystal of bone and teeth. Fluoride acts primarily to promote remineralization of decalcified enamel and may interfere with growth and development of dental plaque bacteria. Deposition of fluoride ion in the enamel surface of teeth increases resistance to acid and to development of caries., In fluorosis uncomplicated by systemic illness, fluoride ion appears to be deposited in place of hydroxyl ion in the hydroxyapatite of bone. There is little or no change in the calcium ... or phosphate ... content of the bone. A part of the fluorine deposited in bone is readily excreted after fluoride feeding is stopped, but another part is more firmly held. /Fluorosis/, Fluoride is very reactive and capable of inhibiting a number of enzymes, incl preglycolytic enzymes, phosphatases, and cholinesterase. The result is inhibition of cellular glucose phosphorylation (hence subsequent glycolysis) and respiration and incr sensitivity of cholinergic mechanisms to acethycholinesterase., Inhibition of one or more enzymes controlling cellular glycolysis (& perhaps resp) may result in a critical lesion. ... binding or precipitation of calcium as calcium fluoride ... suggested as mechanism underlying many diverse signs & symptoms in fluoride poisoning, particularly if death is delayed. ... at least in some species fluoride interferes with both contractile power of heart and the mechanism of beat in a way that cannot be ascribed to hypocalcemia. /Fluoride/
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Impurities

... Sodium and aluminum fluosilicates, Sulfates & iron
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Product Name

Sodium Fluoride

Color/Form

Colorless, cubic or tetragonal crystals, White powder or colorless crystals [Note: Pesticide grade is often dyed blue].

CAS RN

7681-49-4
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Record name SODIUM FLUORIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0951
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0

Melting Point

1819 °F (NTP, 1992), 993 °C, 1819 °F
Record name SODIUM FLUORIDE
Source CAMEO Chemicals
URL https://cameochemicals.noaa.gov/chemical/9070
Description CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management.
Explanation CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data.
Record name Sodium fluoride
Source DrugBank
URL https://www.drugbank.ca/drugs/DB09325
Description The DrugBank database is a unique bioinformatics and cheminformatics resource that combines detailed drug (i.e. chemical, pharmacological and pharmaceutical) data with comprehensive drug target (i.e. sequence, structure, and pathway) information.
Explanation Creative Common's Attribution-NonCommercial 4.0 International License (http://creativecommons.org/licenses/by-nc/4.0/legalcode)
Record name SODIUM FLUORIDE
Source Hazardous Substances Data Bank (HSDB)
URL https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1766
Description The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel.
Record name SODIUM FLUORIDE
Source ILO-WHO International Chemical Safety Cards (ICSCs)
URL https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0951
Description The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace.
Explanation Creative Commons CC BY 4.0
Record name Sodium fluoride (as F)
Source The National Institute for Occupational Safety and Health (NIOSH)
URL https://www.cdc.gov/niosh/npg/npgd0563.html
Description The NIOSH Pocket Guide to Chemical Hazards is intended as a source of general industrial hygiene information on several hundred chemicals/classes for workers, employers, and occupational health professionals. Read more: https://www.cdc.gov/niosh/npg/
Explanation The information provided using CDC Web site is only intended to be general summary information to the public. It is not intended to take the place of either the written law or regulations.

Citations

For This Compound
687,000
Citations
GK Stookey, PF DePaola, JDB Featherstone… - Caries …, 1993 - karger.com
… was to comprehensively review all clinical information available comparing the anticaries efficacy of the two agents most widely used in fluoridated toothpastes, sodium fluoride (NaF) …
Number of citations: 157 karger.com
PJ Mullenix, PK Denbesten, A Schunior… - Neurotoxicology and …, 1995 - Elsevier
… affected by sublingual drops containing 100 ppm of sodium fluoride (39), an exposure level … The present study evaluates the neurotoxic potential of sodium fluoride in an animal model. …
Number of citations: 578 www.sciencedirect.com
AY Chan, R Swaminathan, CS Cockram - Clinical chemistry, 1989 - academic.oup.com
How effective is sodium fluoride as a preservative of blood glucose? We compared changes in glucose concentration in fluoride-treated blood specimens with those of heparin-treated …
Number of citations: 352 academic.oup.com
RE Thoma, H Insley, GM Hebert - Inorganic chemistry, 1966 - ACS Publications
… sodium fluoride-actinide trifluoride systems. The fact, for example, that all of the sodium fluoride… that this phase is to be expected throughout the sodium fluoride-actinide trifluoride series. …
Number of citations: 289 pubs.acs.org
JG Reynolds, JD Belsher - Journal of Chemical & Engineering …, 2017 - ACS Publications
… Dielectric relaxation behaviour and ionic conductivity for corn starch and PVP with sodium fluoride. Journal of Materials Science: Materials in Electronics 2022, 33 (16) , 12648-12662. …
Number of citations: 35 pubs.acs.org
RE Thoma, GM Hebert, H Insley… - Inorganic Chemistry, 1963 - ACS Publications
A phase diagram of the condensed system NaF-YFg was constructed from data obtained in cooling-curve and quenching experiments. The number and identity of phases co-existing at …
Number of citations: 159 pubs.acs.org
MT Kato, A Bolanho, BL Zarella, T Salo… - Journal of Dental …, 2014 - journals.sagepub.com
The importance of fluoride (F) in preventing dental caries by favorably interfering in the demineralization-remineralization processes is well-established, but its ability to inhibit matrix …
Number of citations: 118 journals.sagepub.com
S Twetman, LG Petersson, S Axelsson… - Acta Odontologica …, 2004 - Taylor & Francis
… (PF 29%) of daily or weekly sodium fluoride rinses compared with placebo in permanent teeth … In conclusion, this systematic review suggests that sodium fluoride mouthrinses may have …
Number of citations: 155 www.tandfonline.com
M Kleerekoper, DB Mendlovic - Endocrine reviews, 1993 - academic.oup.com
… in clinical trials of sodium fluoride often experience a syndrome … Both of the recent US clinical trials of sodium fluoride … , directly related to sodium fluoride therapy and a limiting factor in …
Number of citations: 100 academic.oup.com
CW Tullock, DD Coffman - The Journal of Organic Chemistry, 1960 - ACS Publications
… have generally avoided sodium fluoride which has been … More recently, sodium fluoride has served auspiciously in the … 7b This result has ledto an exploration of sodium fluoride as …
Number of citations: 287 pubs.acs.org

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